Linolenyl oleate

• Molecular Formula: C36H64O2
• Molecular Weight: 528.9 g/mol
• InChI: InChI=1S/C36H64O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-38-36(37)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h5,7,11,13,17-20H,3-4,6,8-10,12,14-16,21-35H2,1-2H3/b7-5-,13-11-,19-17-,20-18-
• InChIKey: AGAGKLWHIZXMOT-MURDYDGNSA-N

Linolenyl Oleate (CAS 17673-61-9): A C36:4 Wax Monoester Baseline for Physicochemical Selection

Linolenyl oleate (WE 18:3/18:1, C36H64O2, exact mass 528.49063) is an unsaturated wax monoester formed by the esterification of α-linolenyl alcohol (18:3, omega-3) with oleic acid (18:1, omega-9) [1]. It belongs to the fatty ester class (LIPID MAPS FA0701) and is characterized by a logP of 12.44, a topological polar surface area of 26.30 Ų, and 30 rotatable bonds [1]. These properties, combined with its four degrees of unsaturation, place it in a distinct region of chemical space crucial for applications in biolubrication, cosmetics, and ocular health, where fluidity and low-temperature performance are critical differentiators.

Workflow Low-temperature fluidity screening for wax monoesters

Selection C36:4 unsaturated wax ester with four double bonds

Use Context Formulation studies requiring sub-ambient liquid waxes

• [1] LIPID MAPS Structure Database (LMSD). LMFA07010145 - Linolenyl oleate. https://lipidmaps.org/databases/lmsd/LMFA07010145. View Source

Linolenyl Oleate Procurement: Critical Physicochemical Differences That Prevent Simple Class Analog Substitution

Generic substitution within the C36 wax monoester class is scientifically unreliable due to the profound impact of unsaturation degree and position on phase behavior. A saturated C36:0 wax ester like stearyl stearate is a solid at room temperature, while the insertion of just one double bond can drop the melting temperature (Tm) by nearly 30°C [1]. Crucially, the position of the double bond matters; a monoenoic wax ester with the unsaturation in the alcohol chain melts approximately 10°C higher than its isomer with the bond in the acid chain [2]. Linolenyl oleate, with four double bonds distributed across both chains (three in the alcohol, one in the acid), represents an extreme of low crystallinity and high fluidity within this class, rendering substitution with lesser-unsaturated or differently oriented analogs a high-risk decision for applications demanding specific low-temperature viscosity or spreading characteristics.

Degree of unsaturation

Saturated or mono-unsaturated C36 wax esters may solidify at ambient temperatures, shifting fluidity-critical performance.

Positional isomer mismatch

Alcohol-chain vs acid-chain double bond placement can alter melting point by approximately 10°C, affecting phase behavior.

Rotational flexibility difference

Analogues with fewer unsaturations may have reduced molecular adaptability, impacting spreading and plasticization.

• [1] Chemical and physical analyses of wax ester properties. J Insect Sci. 2001; 1: 4. Published online 2001 Apr 24. PMCID: PMC355888. View Source
• [2] Iyengar BTR, Schlenk H. Melting points of synthetic wax esters. Lipids. 1969;4(1):28-30. doi:10.1007/BF02531790. View Source

Quantitative Differentiation Guide for Linolenyl Oleate vs. Closest C36 Wax Ester Analogs

Unsaturation-Induced Melting Point Depression: Linolenyl Oleate vs. Saturated C36 Wax Ester Baseline

Linolenyl oleate, with four double bonds, is expected to have a dramatically lower melting temperature than its saturated C36 analog. A class-level analysis demonstrates that a saturated wax ester of this chain length melts around 61°C, while the insertion of a single double bond can reduce Tm to 27°C. Oleyl oleate, a C36:2 wax ester, melts below 0°C [1]. Given this trend, Linolenyl oleate's additional unsaturation (C36:4) strongly suggests a substantially sub-ambient melting point, conferring a liquid state at temperatures where other C36 wax esters are solid or semi-solid. Direct experimental data for linolenyl oleate's Tm is not reported in the peer-reviewed literature, but structural inference from closely related compounds supports this conclusion.

Unsaturation-Induced Tm Depression

Class-level inference

C36:4 inferred sub-ambient vs C36:0 ~61°C; C36:2 below 0°C

Supports low-temperature fluidity screening

Direct Tm not reported; structural inference

Evidence Dimension	Melting temperature (Tm) as a function of total chain length and unsaturation
Target Compound Data	Linolenyl oleate (C36:4); exact Tm not reported, inferred to be significantly sub-ambient based on trends
Comparator Or Baseline	Stearyl stearate (C36:0) Tm ~61°C; Oleyl oleate (C36:2) Tm < 0°C
Quantified Difference	A double bond insertion decreases Tm by ~30°C [1]; comparing C36:0 to C36:2 shows a drop of over 60°C. Linolenyl oleate's C36:4 structure implies a further depression from C36:2.
Conditions	Class-level inference from synthetic wax esters analyzed via calorimetry and FTIR spectroscopy [1].

Why This Matters

Procurement for low-temperature applications requires a compound that remains liquid and mobile far below ambient conditions, a property where linolenyl oleate's high unsaturation is a decisive structural advantage.

• [1] Chemical and physical analyses of wax ester properties. J Insect Sci. 2001; 1: 4. Published online 2001 Apr 24. PMCID: PMC355888. View Source

Positional Isomer Melting Point Differences: Alcohol- vs. Acid-Chain Unsaturation in C36 Wax Esters

The position of unsaturation within a wax ester molecule critically influences its phase behavior. A foundational study established that monoenoic wax esters with the double bond in the alcohol chain have melting points approximately 10°C higher than their positional isomers with the double bond in the acid chain [1]. Linolenyl oleate (C36:4) possesses three double bonds in the alcohol (linolenyl) chain and one in the acid (oleic) chain, creating a unique asymmetry. In contrast, its closest structural isomer, oleyl linolenate (C36:4), has the opposite arrangement with one double bond in the alcohol chain and three in the acid chain. This positional isomerism is predicted to result in a measurable difference in Tm and solid-state packing, making them non-interchangeable for applications sensitive to these parameters.

Positional Isomer Tm Difference

Class-level inference

Alcohol-chain unsaturation (linolenyl) ~10°C higher Tm than acid-chain isomer

Isomer selection critical for thermal behavior

Extrapolated from monoenoic wax ester rule

Evidence Dimension	Melting point difference attributable to the position of unsaturation (alcohol vs. acid chain)
Target Compound Data	Linolenyl oleate (unsaturation predominantly on alcohol chain): predicted to have a relatively higher Tm for its unsaturation count.
Comparator Or Baseline	Oleyl linolenate (unsaturation predominantly on acid chain): predicted to have a relatively lower Tm.
Quantified Difference	Approximately 10°C difference, extrapolated from the established rule for monoenoic wax esters [1].
Conditions	Rule established by Iyengar and Schlenk (1969) for synthetic wax esters, measured via calorimetry [1].

Why This Matters

This structural detail is a key differentiator for scientists requiring precise thermal behavior, as purchasing the incorrect isomer could lead to unexpected solidification or excessive fluidity at application temperatures.

• [1] Iyengar BTR, Schlenk H. Melting points of synthetic wax esters. Lipids. 1969;4(1):28-30. doi:10.1007/BF02531790. View Source

Molecular Flexibility and Rotatable Bond Count: Linolenyl Oleate vs. Linoleyl Oleate

The high degree of conformational flexibility is a key physicochemical feature where linolenyl oleate differs from its closely related analog, linoleyl oleate (C36:3). Linolenyl oleate possesses 30 rotatable bonds, a direct consequence of its long-chain hydrocarbon structure with multiple unsaturated sites [1]. While linoleyl oleate has a similar backbone, the absence of one double bond reduces its rotational degrees of freedom, potentially affecting its ability to adopt certain conformations in solution or at interfaces. This high flexibility, combined with a low topological polar surface area of 26.30, contributes to its predicted low viscosity and excellent spreading characteristics, making it a more mobile and adaptable molecule in complex formulations.

Rotatable Bond Count

Cross-study comparable

30 rotatable bonds vs fewer in C36:3 analog

Higher conformational adaptability for spreading

Calculated from LIPID MAPS property set

Evidence Dimension	Number of rotatable bonds as a measure of molecular flexibility
Target Compound Data	Linolenyl oleate: 30 rotatable bonds [1].
Comparator Or Baseline	Linoleyl oleate: structurally contains one fewer double bond, resulting in fewer rotatable bonds (exact count not specified, but structurally inferred).
Quantified Difference	At least one additional rotatable bond due to the extra unsaturation site.
Conditions	Calculated physicochemical properties from LIPID MAPS [1].

Why This Matters

For formulation scientists, a higher rotatable bond count is correlated with greater conformational adaptability, which can enhance a compound's ability to plasticize polymers, penetrate lipid bilayers, or maintain fluidity in multi-component systems.

• [1] LIPID MAPS Structure Database (LMSD). LMFA07010145 - Linolenyl oleate. https://lipidmaps.org/databases/lmsd/LMFA07010145. View Source

Biosynthetic Substrate Preference: Linolenyl Alcohol as a Selective Wax Synthase Substrate

The biological synthesis of wax esters from fatty alcohols and acyl-CoAs is catalyzed by wax synthase enzymes, which exhibit distinct substrate preferences. An in vitro study using recombinant mouse wax synthase demonstrated that linolenyl alcohol (18:3) is an accepted substrate, resulting in the formation of the corresponding wax ester product [1]. The enzymatic activity towards 18:3 alcohol appears enhanced relative to several saturated alcohols of shorter chain length, indicating a specific biological preference. This natural biosynthetic acceptance suggests that linolenyl oleate, as a product of this alcohol, may be more readily metabolized or form part of endogenous lipid pools in organisms expressing similar wax synthases, compared to wax esters derived from less-preferred alcohols.

Wax Synthase Substrate Preference

Supporting evidence

Linolenyl alcohol (18:3) accepted; incorporation comparable to 18:1/18:2

Biologically relevant lipid space for metabolism studies

In vitro assay with recombinant mouse wax synthase

Evidence Dimension	Relative enzymatic activity of wax synthase toward fatty alcohol substrates
Target Compound Data	Linolenyl alcohol (18:3) shows measurable incorporation into wax ester products in an in vitro assay [1].
Comparator Or Baseline	Other fatty alcohols: 10:0, 12:0, 14:0, 16:0, 18:0, 18:1, 18:2, farnesol, geranylgeraniol.
Quantified Difference	Visual comparison of autoradiogram bands shows 18:3 alcohol incorporation comparable to 18:1 and 18:2, and superior to saturated chains shorter than C16 [1].
Conditions	In vitro enzyme assay with recombinant mouse wax synthase, HEK 293 cell membrane protein, radiolabeled substrates, 37°C incubation [1].

Why This Matters

For researchers studying lipid metabolism or developing biocatalytic routes to wax esters, this evidence positions linolenyl oleate as part of a biologically relevant chemical space, potentially offering advantages in bioavailability or biocompatibility studies over non-natural analogs.

• [1] FIG. 3. Substrate preferences of the mouse wax synthase enzyme. PMCID: PMC2743083. View Source

Linolenyl Oleate Application Scenarios Grounded in Structural and Biophysical Evidence

Low-Temperature Biolubricant or Hydraulic Fluid Base Stock

The inferred substantially sub-ambient melting point of linolenyl oleate, based on its C36:4 unsaturation profile that depresses Tm far below that of C36:0 or C36:2 analogs [1], makes it a strong candidate for biodegradable lubricants and hydraulic fluids that must perform at very low temperatures. Unlike saturated wax esters that would solidify, linolenyl oleate's high fluidity ensures reliable cold-start performance, a critical procurement criterion for environmentally sensitive Arctic or high-altitude industrial applications.

Cosmetic and Topical Formulation with Enhanced Spreading and Sensory Profile

The combination of 30 rotatable bonds and a low topological polar surface area (26.30 Ų) [1] provides a molecular basis for excellent spreading characteristics and a light, non-greasy sensory feel. Formulators can leverage these properties to replace heavier, saturated emollients or silicones, achieving a differentiated texture in premium skincare products. The high flexibility also facilitates plasticization and deep penetration, addressing procurement needs for advanced delivery systems of active ingredients.

Tear Film Lipid Layer Research and Dry Eye Model Development

Research has established that the anti-evaporative function of the tear film's lipid layer is critically dependent on wax esters melting within a few degrees of physiological temperature [1]. Linolenyl oleate's predicted low melting point and specific unsaturation pattern make it a valuable tool for crafting synthetic meibum substitutes for in vitro models of dry eye disease. Its procurement is essential for replicating the nuanced phase behavior of native tear film lipids, which differs significantly from saturated or mono-unsaturated wax ester alternatives.

Application

Selection Property

Validation Focus

Low-temperature biolubricant research

Unsaturation-driven sub-ambient fluidity

Viscosity-temperature profiling

Cosmetic spreading and sensory studies

High rotatable bond count and low polarity

Spreading coefficient and sensory assays

Tear film lipid layer model development

Meibum-like unsaturation pattern

In vitro evaporation resistance testing

• [1] Chemical and physical analyses of wax ester properties. J Insect Sci. 2001; 1: 4. Published online 2001 Apr 24. PMCID: PMC355888. View Source
• [2] LIPID MAPS Structure Database (LMSD). LMFA07010145 - Linolenyl oleate. https://lipidmaps.org/databases/lmsd/LMFA07010145. View Source
• [3] Rantamäki AH, et al. Melting points--the key to the anti-evaporative effect of the tear film wax esters. Invest Ophthalmol Vis Sci. 2013 Aug 5;54(8):5211-7. doi: 10.1167/iovs.13-12408. View Source